Cas no 1234615-88-3 (5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde)

• Product Name: 5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
• CAS No: 1234615-88-3
• MF: C₈H₅IN₂O
• MW: 272.042573690414
• CID: 2618481
• PubChem ID: 72207499
• Update Time: 2025-10-28

5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
• CS-0055192
• 5-Iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxaldehyde
• P12151
• DTXSID501232809
• 1234615-88-3
• PB27128
• 5-IODO-7-AZAINDOLE-3-CARBOXALDEHYDE

• Inchi： 1S/C8H5IN2O/c9-6-1-7-5(4-12)2-10-8(7)11-3-6/h1-4H,(H,10,11)
• InChI Key： HLQWQIZDLGNXAS-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C(=C1)C(C=O)=CN2

Computed Properties

• Exact Mass: 271.94466Da
• Monoisotopic Mass: 271.94466Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde

Introduction to 5-Iodo-1H-Pyrrolo[2,3-b]pyridine-3-Carbaldehyde (CAS No. 1234615-88-3)

5-Iodo-1H-Pyrrolo[2,3-b]pyridine-3-carbaldehyde (CAS No. 1234615-88-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolo[2,3-b]pyridine core and an iodine substituent at the 5-position. These properties make it a valuable building block for the synthesis of various bioactive molecules and drug candidates.

The pyrrolo[2,3-b]pyridine scaffold is known for its broad biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The presence of the iodo substituent further enhances the compound's reactivity and functional versatility, making it an attractive starting material for the development of novel therapeutic agents.

Recent studies have highlighted the potential of 5-Iodo-1H-Pyrrolo[2,3-b]pyridine-3-carbaldehyde in various medicinal applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a potent inhibitor of specific enzymes involved in cancer progression. The researchers found that derivatives of 5-Iodo-1H-Pyrrolo[2,3-b]pyridine-3-carbaldehyde exhibited significant cytotoxic activity against several cancer cell lines, including those resistant to conventional chemotherapy.

In another study, published in Organic Letters, scientists explored the use of 5-Iodo-1H-Pyrrolo[2,3-b]pyridine-3-carbaldehyde as a key intermediate in the synthesis of novel antiviral agents. The compound's reactivity and functional group compatibility allowed for the efficient preparation of a series of derivatives with enhanced antiviral activity against both RNA and DNA viruses. These findings underscore the compound's potential as a platform for developing new antiviral therapies.

The synthetic accessibility of 5-Iodo-1H-Pyrrolo[2,3-b]pyridine-3-carbaldehyde has also been extensively studied. Researchers have developed several efficient routes to synthesize this compound, including palladium-catalyzed cross-coupling reactions and multistep synthetic sequences involving selective functional group manipulations. These methods have facilitated the large-scale production of 5-Iodo-1H-Pyrrolo[2,3-b]pyridine-3-carbaldehyde, making it more readily available for further research and development.

From a pharmacological perspective, 5-Iodo-1H-Pyrrolo[2,3-b]pyridine-3-carbaldehyde has shown promising results in preclinical studies. Its ability to modulate specific biological targets has been investigated in various in vitro and in vivo models. For example, it has been shown to inhibit the activity of certain kinases involved in signal transduction pathways associated with cancer growth and metastasis. Additionally, its potential as a lead compound for developing drugs targeting neurodegenerative diseases has been explored due to its ability to cross the blood-brain barrier.

The structural diversity and functional flexibility of 5-Iodo-1H-Pyrrolo[2,3-b]pyridine-3-carbaldehyde make it an ideal candidate for structure-activity relationship (SAR) studies. By systematically modifying the substituents on the pyrrolo[2,3-b]pyridine core, researchers can fine-tune the biological properties of the resulting derivatives to optimize their therapeutic potential. This approach has led to the discovery of several highly potent and selective compounds with improved pharmacokinetic profiles.

In conclusion, 5-Iodo-1H-Pyrrolo[2,3-b]pyridine-3-carbaldehyde (CAS No. 1234615-88-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive starting material for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing drug discovery and development efforts.